Rhodium(iii)-catalyzed regioselective distal ortho C–H alkenylation of N-benzyl/furanylmethylpyrazoles directed by N-coordinating heterocycles†
Chemical Communications Pub Date: 2019-10-14 DOI: 10.1039/C9CC06758B
Abstract
C–H activation of challenging N-benzylpyrazoles was accomplished by employing rhodium(III) catalysis. This C–H activation reaction proceeds via a six-membered rhodacycle intermediate and enables distal regioselective alkenyl-functionalization on the aromatic ring of N-benzylpyrazoles without the formation of bis-adducts. High functional group tolerance, low catalyst loading, and superior reactivity of olefin moieties towards N-benzylpyrazoles are some of the attractive features of this protocol. This protocol offers a broad scope for the regioselective functionalization of indazoles, benzo[d][1,2,3]triazoles, and 1-(furan-3-ylmethyl)-1H-pyrazole in good yields.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 6807-83-6
